Cas no 24476-94-6 (spiro1,3-benzodioxole-2,3'-pyrrolidine)

• Product Name: spiro1,3-benzodioxole-2,3'-pyrrolidine
• CAS No: 24476-94-6
• MF: C₁₀H₁₁NO₂
• MW: 177.199842691422
• MDL: MFCD01211824
• CID: 1109699
• PubChem ID: 584557
• Update Time: 2025-05-19

spiro1,3-benzodioxole-2,3'-pyrrolidine Chemical and Physical Properties

Names and Identifiers

• Spiro[1,3-benzodioxole-2,3'-pyrrolidine]
• OUJKSHSWNVQPCI-UHFFFAOYSA-N
• EN300-214183
• Spiro[benzo-1,3-dioxolane-2,3'-pyrrolidine]
• 24476-94-6
• Spiro[1,3-dioxaindane-2,3'-pyrrolidine]
• spiro1,3-benzodioxole-2,3'-pyrrolidine

• MDL： MFCD01211824
• Inchi： 1S/C10H11NO2/c1-2-4-9-8(3-1)12-10(13-9)5-6-11-7-10/h1-4,11H,5-7H2
• InChI Key： OUJKSHSWNVQPCI-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2OC21CNCC2

Computed Properties

• Exact Mass: 177.078978594g/mol
• Monoisotopic Mass: 177.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 30.5Ų

Additional information on spiro1,3-benzodioxole-2,3'-pyrrolidine

Exploring spiro[1,3-benzodioxole-2,3'-pyrrolidine] (CAS No. 24476-94-6): Properties, Applications, and Market Insights

Spiro[1,3-benzodioxole-2,3'-pyrrolidine] (CAS No. 24476-94-6) is a unique spirocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a benzodioxole ring fused with a pyrrolidine moiety, creating a structurally intriguing scaffold. Researchers are increasingly interested in spiro compounds due to their potential in drug discovery, particularly in addressing challenges like drug resistance and bioavailability.

The chemical properties of spiro[1,3-benzodioxole-2,3'-pyrrolidine] make it a versatile intermediate in organic synthesis. Its spirocyclic structure offers rigidity and three-dimensionality, which are highly desirable traits in modern medicinal chemistry. Recent studies highlight its role in developing central nervous system (CNS) therapeutics, aligning with the growing demand for neurological disorder treatments. The compound's benzodioxole component is known for its metabolic stability, while the pyrrolidine ring contributes to enhanced binding affinity.

In the context of green chemistry, spiro[1,3-benzodioxole-2,3'-pyrrolidine] has been explored as a building block for sustainable catalysts. This aligns with the global push toward environmentally friendly synthesis methods. The compound's spiro architecture also shows promise in material science, particularly in designing advanced polymers with tailored properties. Researchers are investigating its potential in creating high-performance materials for electronics and coatings.

The pharmaceutical applications of spiro[1,3-benzodioxole-2,3'-pyrrolidine] are particularly noteworthy. With the rise of neurodegenerative diseases and mental health disorders, this compound's structural features make it a candidate for developing novel therapeutics. Its spirocyclic framework may offer advantages in crossing the blood-brain barrier, a critical factor in CNS drug development. Additionally, its potential in anticancer research is being explored, given the increasing focus on targeted cancer therapies.

From a market perspective, the demand for spiro[1,3-benzodioxole-2,3'-pyrrolidine] is expected to grow, driven by its diverse applications. The compound's unique chemical structure positions it as a valuable asset in both academic and industrial research. As the pharmaceutical industry continues to seek innovative drug candidates, compounds like this are likely to play a pivotal role. Furthermore, the agrochemical sector is exploring its potential in developing next-generation pesticides with improved efficacy and environmental profiles.

In conclusion, spiro[1,3-benzodioxole-2,3'-pyrrolidine] (CAS No. 24476-94-6) represents a fascinating area of research with broad implications across multiple industries. Its spirocyclic design, combined with the functional groups of benzodioxole and pyrrolidine, offers a wealth of opportunities for innovation. Whether in drug discovery, material science, or sustainable chemistry, this compound continues to inspire new avenues of exploration. As scientific advancements progress, its role in addressing some of today's most pressing challenges is likely to expand further.